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Compound of Interest

Compound Name: Ivabradine Hydrochloride

Cat. No.: B194646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the quantitative

determination of Ivabradine Hydrochloride (HCl) in pharmaceutical formulations using High-

Performance Liquid Chromatography (HPLC).

Introduction
Ivabradine HCl is a heart rate-lowering agent used in the treatment of stable angina pectoris

and chronic heart failure. Accurate and precise quantification of Ivabradine HCl in bulk drug

and pharmaceutical dosage forms is crucial for ensuring its quality, safety, and efficacy. This

application note describes a robust and validated Reversed-Phase HPLC (RP-HPLC) method

for this purpose.

Chromatographic Conditions and Validation
Parameters
A summary of various reported HPLC methods and their validation parameters for the

quantitative determination of Ivabradine HCl is presented in the table below for easy

comparison.
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Parameter Method 1 Method 2 Method 3 Method 4

Column

SS Wakosil

C18AR (250x4.6

mm, 5 µm)[1]

C18 (250 x 4.6

mm, 5 µm)[2]

C18 (150 x 4.6

mm, 5 µm)[3]

HemochromIntsil

C18 (250 x 4.6

mm, 5µm)

Mobile Phase

Methanol:

Phosphate buffer

(pH 6.5) (60:40

v/v)[1]

Ammonium

acetate buffer

(pH 6.2):

Methanol (40:60

v/v)[2]

Acetonitrile: 10

mM Ammonium

acetate buffer

(pH 7.2) (60:40

v/v)[3]

25mM Potassium

phosphate buffer

(pH 3.0) with

0.2% TEA:

Acetonitrile

(30:70 v/v)

Flow Rate 0.8 mL/min[1] 1.0 mL/min[2] 1.0 mL/min[3] 0.6 mL/min

Detection

Wavelength
285 nm[1] 281 nm[2] 285 nm[3] 287 nm

Retention Time
6.55 ± 0.05

min[1]
6.9 min[2] 2.244 min[3] 5.2 min

Linearity Range 30-210 µg/mL[1] 40-80 µg/mL[2] 10-50 µg/mL[3] 5-30 µg/mL

Correlation

Coefficient (r²)
0.9998[1] 0.9974[2] > 0.999[3] 0.99995

LOD - 1.3 µg/mL[2] - -

LOQ - 3.95 µg/mL[2] - -

Accuracy (%

Recovery)

98.55 - 99.00%

[1]
- 98 - 102%[3] -

Precision

(%RSD)
< 2%[1][4] < 2%[2] < 2.0%[3] Within limit

Experimental Protocol
This protocol is based on a commonly cited and validated method for the determination of

Ivabradine HCl.
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Materials and Reagents
Ivabradine HCl reference standard

Ivabradine HCl tablets

HPLC grade Methanol

HPLC grade Acetonitrile

Potassium dihydrogen phosphate

Orthophosphoric acid

HPLC grade water

0.45 µm membrane filter

Equipment
High-Performance Liquid Chromatography (HPLC) system with UV/Vis or PDA detector

Analytical balance

Volumetric flasks

Pipettes

Sonicator

pH meter

Preparation of Solutions
Mobile Phase (Methanol: Phosphate buffer (pH 6.5) (60:40 v/v))

Prepare a phosphate buffer by dissolving an appropriate amount of potassium dihydrogen

phosphate in HPLC grade water to a concentration of 25 mM.

Adjust the pH of the buffer to 6.5 with orthophosphoric acid.[4]
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Mix 600 mL of HPLC grade methanol with 400 mL of the prepared phosphate buffer.

Filter the mobile phase through a 0.45 µm membrane filter and degas by sonication before

use.

Standard Stock Solution (1 mg/mL)

Accurately weigh 25 mg of Ivabradine HCl reference standard and transfer it to a 25 mL

volumetric flask.[1]

Add approximately 15 mL of HPLC grade water and sonicate to dissolve.[1]

Make up the volume to 25 mL with HPLC grade water.[1]

Working Standard Solutions

Prepare a series of working standard solutions by diluting the standard stock solution with

HPLC grade water to achieve concentrations within the linear range (e.g., 30-210 µg/mL).[1]

Sample Preparation (from Tablets)
Weigh and finely powder 20 Ivabradine HCl tablets.[1]

Accurately weigh a portion of the powder equivalent to 25 mg of Ivabradine HCl and transfer

it to a 25 mL volumetric flask.[1]

Add about 15 mL of HPLC grade water and sonicate for 15-20 minutes to ensure complete

dissolution of the drug.[1]

Make up the volume to 25 mL with HPLC grade water.[1]

Filter the solution through a 0.45 µm membrane filter.

Dilute the filtered solution with HPLC grade water to obtain a final concentration within the

calibration range.

HPLC Analysis
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Set up the HPLC system with the specified chromatographic conditions (refer to Method 1 in

the table).

Inject 20 µL of the blank (mobile phase), followed by the working standard solutions and the

sample solutions.

Record the chromatograms and measure the peak area for Ivabradine HCl.

Data Analysis
Construct a calibration curve by plotting the peak area of the standard solutions against their

corresponding concentrations.

Determine the concentration of Ivabradine HCl in the sample solutions from the calibration

curve using linear regression analysis.

Calculate the amount of Ivabradine HCl in the tablet formulation.

Method Validation Workflow
The following diagram illustrates the key stages involved in validating the HPLC method for the

quantitative determination of Ivabradine HCl.
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Application
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Accuracy (% Recovery) Limit of Detection (LOD)

Precision (Repeatability, Intermediate)

Robustness

Limit of Quantification (LOQ)

Routine Quality Control Analysis

Method is Fit for Purpose
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Caption: Workflow for HPLC Method Validation.
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Experimental Workflow Diagram
The diagram below outlines the sequential steps of the experimental protocol for the

quantitative analysis of Ivabradine HCl.
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Caption: Experimental Workflow for Ivabradine HCl Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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